Cas no 2171214-55-2 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid
• CAS No: 2171214-55-2
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6050492
• PubChem ID: 165811138
• Update Time: 2025-07-15

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid
• 2171214-55-2
• EN300-1514108
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]propanoic acid

• Inchi： 1S/C24H28N2O5/c1-14(2)21(22(27)26(4)15(3)23(28)29)25-24(30)31-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14-15,20-21H,13H2,1-4H3,(H,25,30)(H,28,29)/t15-,21+/m0/s1
• InChI Key： IRDCBICYLCNESD-YCRPNKLZSA-N
• SMILES： O(C(N[C@@H](C(N(C)[C@H](C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid (CAS No. 2171214-55-2)

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid (CAS No. 2171214-55-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc) and proline, and it is characterized by its unique structural features and potential applications in drug development.

The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. This group plays a crucial role in the synthesis of complex peptides and proteins, ensuring that the amino functionalities remain protected during multi-step reactions. The presence of the Fmoc group in this compound makes it an excellent candidate for use in solid-phase peptide synthesis (SPPS) and other advanced synthetic methodologies.

The core structure of this compound, (2S)-2-(2R)-2-amino-N,3-dimethylbutanamidopropanoic acid, is derived from proline, a non-proteinogenic amino acid with a cyclic secondary amine. Proline derivatives are known for their ability to induce conformational changes in peptides and proteins, making them valuable tools in the design of bioactive molecules. The combination of the Fmoc protecting group with the proline derivative results in a highly functionalized molecule with diverse applications.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that proline derivatives can modulate protein-protein interactions (PPIs), which are critical for many biological processes. By interfering with specific PPIs, these compounds can potentially disrupt disease pathways and serve as lead molecules for drug discovery. The unique structural features of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid make it particularly well-suited for targeting PPIs involved in cancer, neurodegenerative diseases, and inflammatory disorders.

In addition to its potential as a therapeutic agent, this compound has also been explored for its use in chemical biology research. The ability to selectively protect and deprotect amino functionalities using the Fmoc group allows researchers to precisely control the reactivity of peptides and proteins during synthesis. This is particularly important in the development of bioconjugates, where precise control over functional groups is essential for achieving desired biological activities.

The synthesis of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with appropriate carboxylic acids or other reactive intermediates. Advanced synthetic techniques such as microwave-assisted synthesis and automated peptide synthesizers have been employed to optimize the yield and purity of this compound.

The physical and chemical properties of this compound have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into the structure and purity of the compound, which are crucial for its application in pharmaceutical research.

In conclusion, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidopropanoic acid (CAS No. 2171214-55-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique combination of structural features and functional groups makes it a versatile tool for both therapeutic applications and chemical biology research. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play an increasingly important role in the development of novel drugs and bioactive molecules.